Cas no 1082745-56-9 (5-Amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbonitrile)
1082745-56-9 structure
Product Name:5-Amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbonitrile
CAS No:1082745-56-9
MF:C6H5F3N4
MW:190.125910520554
MDL:MFCD00128420
CID:3165633
PubChem ID:53418333
Update Time:2025-04-21
5-Amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- MFCD00128420
- AKOS026674499
- 1082745-56-9
- CS-0440886
- 5-Amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbonitrile
- 5-amino-1-(2,2,2-trifluoroethyl)pyrazole-4-carbonitrile
- SCHEMBL90263
- 5-Amino-1-(2-trifluoro)ethyl-1H-pyrazole-4-carbonitrile
- AS-7068
-
- MDL: MFCD00128420
- Inchi: 1S/C6H5F3N4/c7-6(8,9)3-13-5(11)4(1-10)2-12-13/h2H,3,11H2
- InChI Key: UXWUCQWZFVTTEN-UHFFFAOYSA-N
- SMILES: FC(CN1C(=C(C#N)C=N1)N)(F)F
Computed Properties
- Exact Mass: 190.04663066Da
- Monoisotopic Mass: 190.04663066Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 67.6Ų
5-Amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC200455-1g |
5-Amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbonitrile |
1082745-56-9 | 1g |
£616.00 | 2025-02-21 | ||
| Alichem | A049004101-1g |
5-Amino-1-(2,2,2-trifluoroethyl)-1h-pyrazole-4-carbonitrile |
1082745-56-9 | 95% | 1g |
$667.36 | 2023-09-04 | |
| eNovation Chemicals LLC | D618769-2g |
5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbonitrile |
1082745-56-9 | 95% | 2g |
$685 | 2024-08-03 | |
| Key Organics Ltd | AS-7068-1MG |
5-Amino-1-(2-trifluoro)ethyl-1H-pyrazole-4-carbonitrile |
1082745-56-9 | >97% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | AS-7068-5MG |
5-Amino-1-(2-trifluoro)ethyl-1H-pyrazole-4-carbonitrile |
1082745-56-9 | >97% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | AS-7068-10MG |
5-Amino-1-(2-trifluoro)ethyl-1H-pyrazole-4-carbonitrile |
1082745-56-9 | >97% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | AS-7068-20MG |
5-Amino-1-(2-trifluoro)ethyl-1H-pyrazole-4-carbonitrile |
1082745-56-9 | >97% | 0mg |
£76.00 | 2023-04-18 | |
| Key Organics Ltd | AS-7068-0.5G |
5-Amino-1-(2-trifluoro)ethyl-1H-pyrazole-4-carbonitrile |
1082745-56-9 | >97% | 0.5g |
£275.00 | 2025-02-08 | |
| Key Organics Ltd | AS-7068-1G |
5-Amino-1-(2-trifluoro)ethyl-1H-pyrazole-4-carbonitrile |
1082745-56-9 | >97% | 1g |
£440.00 | 2025-02-08 | |
| A2B Chem LLC | AI07381-1mg |
5-amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbonitrile |
1082745-56-9 | >97% | 1mg |
$201.00 | 2024-04-20 |
5-Amino-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbonitrile Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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